Cas no 1289387-29-6 (N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride)

• Product Name: N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride
• CAS No: 1289387-29-6
• MF: C₁₄H₂₃ClN₂
• MW: 254.798822641373
• CID: 2090999
• PubChem ID: 66519890
• Update Time: 2025-06-07

N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride
• N-methyl-1-[(4-methylphenyl)methyl]piperidin-3-amine,hydrochloride
• DB-265522
• N-methyl-1-[(4-methylphenyl)methyl]piperidin-3-amine;hydrochloride
• 1289387-29-6
• N-Methyl-1-(4-methylbenzyl)piperidin-3-aminehydrochloride
• Methyl-[1-(4-methyl-benzyl)-piperidin-3-yl]-amine hydrochloride
• AKOS015940481

• MDL： MFCD18837581
• Inchi： 1S/C14H22N2.ClH/c1-12-5-7-13(8-6-12)10-16-9-3-4-14(11-16)15-2;/h5-8,14-15H,3-4,9-11H2,1-2H3;1H
• InChI Key： AZWZBWZDTLYHMA-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC(C)=CC=2)CCCC(C1)NC

Computed Properties

• Exact Mass: 254.1549764Da
• Monoisotopic Mass: 254.1549764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride

N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride and Its Significance in Modern Chemical Biology

N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride, with the CAS number 1289387-29-6, is a compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic amines, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 4-position of the benzyl ring and a hydrochloride salt form, contribute to its unique chemical properties and biological interactions.

The piperidine ring is a common motif in many pharmacologically active agents due to its ability to mimic the conformational flexibility of natural amino acids. In particular, N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride has been studied for its potential role in modulating various biological pathways. Recent research has highlighted its utility in the development of drugs targeting neurological disorders, where its ability to interact with specific neurotransmitter receptors is of great interest.

One of the most compelling aspects of this compound is its interaction with serotonin receptors. Serotonin, also known as 5-hydroxytryptamine (5-HT), plays a crucial role in regulating mood, sleep, appetite, and cognitive functions. The modulation of serotonin receptors has been a major focus in pharmaceutical research, leading to the development of numerous antidepressants, anxiolytics, and anti-emetic drugs. The structural similarity of N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride to known serotonin receptor ligands makes it a promising candidate for further investigation in this area.

Recent studies have demonstrated that derivatives of piperidine-based compounds can exhibit significant affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. These receptors are involved in various neurological processes, making them attractive targets for therapeutic intervention. The presence of the methyl group at the 4-position of the benzyl ring in N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride appears to enhance its binding affinity by optimizing the spatial orientation and electronic properties required for effective receptor interaction.

In addition to its potential applications in treating neurological disorders, N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Chronic inflammation is a underlying factor in many diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. By modulating inflammatory pathways, this compound may offer a novel approach to managing these conditions.

The anti-inflammatory potential of N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for converting arachidonic acid into pro-inflammatory mediators like prostaglandins and leukotrienes. By suppressing their activity, this compound can help reduce inflammation and alleviate associated symptoms.

Furthermore, recent research has explored the antimicrobial properties of piperidine derivatives. The structural complexity of N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride may contribute to its ability to disrupt bacterial cell membranes or interfere with essential metabolic processes. This opens up possibilities for developing new antimicrobial agents that could combat drug-resistant bacteria.

The synthesis and characterization of N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride have also been subjects of interest in synthetic chemistry. The development of efficient synthetic routes allows for scalable production and modifications to optimize biological activity. Advances in computational chemistry have further facilitated the design of novel derivatives by predicting their binding affinities and pharmacokinetic properties.

In conclusion, N-Methyl-1-(4-methylbenzyl)piperidin-3-amine hydrochloride represents a significant compound in the realm of chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for modulating various biological pathways, with particular relevance to neurological disorders and inflammation. As ongoing research continues to uncover new applications and refine synthetic methodologies, this compound holds great promise for future therapeutic developments.